Ro 61-8048
Ro 61-8048
Ro 61-8048 is a C-nitro compound.
Brand Name:
Vulcanchem
CAS No.:
199666-03-0
VCID:
VC0541710
InChI:
InChI=1S/C17H15N3O6S2/c1-25-15-7-6-13(9-16(15)26-2)28(23,24)19-17-18-14(10-27-17)11-4-3-5-12(8-11)20(21)22/h3-10H,1-2H3,(H,18,19)
SMILES:
COC1=C(C=C(C=C1)S(=O)(=O)NC2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])OC
Molecular Formula:
C17H15N3O6S2
Molecular Weight:
421.5 g/mol
Ro 61-8048
CAS No.: 199666-03-0
Cat. No.: VC0541710
Molecular Formula: C17H15N3O6S2
Molecular Weight: 421.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Ro 61-8048 is a C-nitro compound. |
|---|---|
| CAS No. | 199666-03-0 |
| Molecular Formula | C17H15N3O6S2 |
| Molecular Weight | 421.5 g/mol |
| IUPAC Name | 3,4-dimethoxy-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzenesulfonamide |
| Standard InChI | InChI=1S/C17H15N3O6S2/c1-25-15-7-6-13(9-16(15)26-2)28(23,24)19-17-18-14(10-27-17)11-4-3-5-12(8-11)20(21)22/h3-10H,1-2H3,(H,18,19) |
| Standard InChI Key | NDPBMCKQJOZAQX-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)S(=O)(=O)NC2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])OC |
| Canonical SMILES | COC1=C(C=C(C=C1)S(=O)(=O)NC2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])OC |
| Appearance | Light yellow solid powder |
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